Cas no 6406-56-0 (acid red 151 (C.I. 26900))

• Product Name: acid red 151 (C.I. 26900)
• CAS No: 6406-56-0
• MF: C₂₂H₁₅N₄NaO₄S
• MW: 454.433674097061
• CID: 46740
• PubChem ID: 135404999
• Update Time: 2025-05-22

acid red 151 (C.I. 26900) Chemical and Physical Properties

Names and Identifiers

• acid red 151 (C.I. 26900)
• C.I. Acid Red 151
• Acid Red 151 (C.I.)
• sodium 4-(4-(2-hydroxynaphthalenylazo)phenylazo)benzenesulphonate
• Acid Red 151
• Acid Red BL
• azosilkred3b
• clothscarlet
• polanredbr
• Red F2R
• redl
• silkred3b
• silkredb
• amacid neutral red bw
• benzyl red g
• azo silk red 3b
• sodium 4-((E)-(4-((E)-(2-hydroxynaphthalen-1-yl)diazenyl)phenyl)diazenyl)benzenesulfonate
• Benzenesulfonic acid, 4-[2-[4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]-, sodium salt (1:1)
• Allilon Acid Red MRS
• C.I. 26900
• DTXSID30884294
• W-110131
• Cloth Scarlet
• Acid red151 (C.I. 26900)
• C.I. Acid Red 151, monosodium salt
• C.I. Acid Red 151 monosodium salt
• Calcocid Milling Red 3R
• Vicoacid Red
• FT-0636135
• ACID RED 3B
• Triacid Red S
• 6406-56-0
• AKOS025310842
• NS00047450
• NSC-47723
• Y3J6BJT64N
• Benzenesulfonic acid, 4-[[4-[(2-hydroxy-1-naphthalenyl)azo]phenyl]azo]-, monosodium salt
• sodium 4-[2-(4-{2-[(1E)-2-oxonaphthalen-1-ylidene]hydrazin-1-yl}phenyl)diazen-1-yl]benzenesulfonate
• HY-D0420
• CS-0010471
• ACIDRED151

• Inchi： 1S/C22H16N4O4S.Na/c27-21-14-5-15-3-1-2-4-20(15)22(21)26-25-17-8-6-16(7-9-17)23-24-18-10-12-19(13-11-18)31(28,29)30;/h1-14,27H,(H,28,29,30);/q;+1/p-1/b24-23+,26-25+;
• InChI Key： QERXHBDEEFLTOL-HMNSNYPBSA-M
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 454.07100
• Monoisotopic Mass: 454.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 839
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.41
• PSA: 135.25000
• LogP: 7.36110
• Solubility: Not available

acid red 151 (C.I. 26900) Security Information

• RTECS：DB7084500

Additional information on acid red 151 (C.I. 26900)

Comprehensive Overview of Acid Red 151 (C.I. 26900) and Its Industrial Applications

Acid Red 151, also known by its CAS No 6406-56-0 and C.I. 26900, is a synthetic azo dye widely utilized in the textile, paper, and ink industries. This vibrant red dye belongs to the acid dye category, which is specifically designed for coloring protein-based fibers like wool, silk, and nylon. Its excellent solubility in water and strong affinity for these materials make it a preferred choice for manufacturers seeking consistent and durable coloration.

The chemical structure of Acid Red 151 features a sulfonic acid group, which enhances its water solubility and ionic bonding with fibers. This characteristic is particularly valuable in modern textile processing, where eco-friendly and efficient dyeing techniques are prioritized. Recent trends in sustainable fashion have increased interest in dyes like Acid Red 151, as they align with the demand for reduced water consumption and lower environmental impact during production.

One of the most frequently searched questions about Acid Red 151 revolves around its lightfastness and washfastness properties. Studies indicate that this dye exhibits moderate to good resistance to fading when exposed to sunlight and repeated laundering, making it suitable for applications requiring long-lasting color retention. Additionally, its compatibility with various auxiliaries, such as leveling agents and pH regulators, ensures uniform dyeing results—a critical factor for industrial users.

In the digital printing sector, Acid Red 151 (C.I. 26900) has gained attention for its role in ink formulations. Its bright hue and stability under diverse printing conditions cater to the growing demand for high-quality textile prints. With the rise of e-commerce and customized apparel, searches for "textile dye for digital printing" have surged, positioning Acid Red 151 as a relevant solution for this niche.

From a regulatory standpoint, CAS No 6406-56-0 complies with major international safety standards, including REACH and OEKO-TEX®. This compliance addresses another common user concern: the safety of synthetic dyes in consumer products. Manufacturers often highlight these certifications to meet the increasing consumer demand for transparency in supply chains.

Innovations in dye fixation technologies have further enhanced the performance of Acid Red 151. Microwave-assisted dyeing and ultrasonic techniques, for instance, improve its uptake rate while reducing energy consumption—a topic frequently explored in sustainable textile forums. These advancements align with global initiatives to minimize the carbon footprint of industrial processes.

Beyond textiles, Acid Red 151 finds applications in specialty papers and coatings, where color vibrancy and chemical stability are paramount. Its versatility is reflected in search queries like "acid dyes for paper coating" and "heat-resistant red dyes," indicating broad industrial interest. Research into its potential use in biomedical staining is also underway, though this remains a developing area.

Quality control protocols for C.I. 26900 typically involve spectrophotometric analysis to ensure batch-to-batch consistency—a critical factor for large-scale users. This technical aspect is often searched by quality assurance professionals in the dye manufacturing sector. The dye's stability under acidic conditions (pH 2–5) makes it particularly suitable for wool dyeing processes, where precise pH control is essential.

Environmental considerations surrounding Acid Red 151 have led to improved wastewater treatment methods, such as advanced oxidation processes and bioadsorption techniques. These developments respond to the textile industry's need for compliant effluent management, a hot topic in regulatory circles and eco-conscious consumer communities alike.

As digital color matching systems become mainstream, the precise chromatic coordinates of Acid Red 151 (L*a*b* values) are increasingly documented in industry databases. This standardization supports the global supply chain by enabling accurate color reproduction across different manufacturing locations—a key requirement for multinational brands.

The future of CAS 6406-56-0 lies in continued optimization for circular economy models. Research into closed-loop dyeing systems and biodegradable dye alternatives keeps this decades-old compound relevant in contemporary industrial discussions. Its balance of performance characteristics and adaptability to new technologies ensures its ongoing prominence in the colorant market.